![molecular formula C6H3BrN4O2 B1270011 6-Bromo-3-nitropyrazolo[1,5-a]pyrimidine CAS No. 300361-77-7](/img/structure/B1270011.png)
6-Bromo-3-nitropyrazolo[1,5-a]pyrimidine
Overview
Description
“6-Bromo-3-nitropyrazolo[1,5-a]pyrimidine” is a synthetic compound with a molecular weight of 243.02 . It is a heterocyclic aromatic compound, meaning it is composed of several different types of atoms in a ring-like structure. This compound is known for its wide range of uses in the laboratory, including its applications in synthetic organic chemistry and medicinal chemistry.
Molecular Structure Analysis
The molecular formula of “6-Bromo-3-nitropyrazolo[1,5-a]pyrimidine” is C6H3BrN4O2 . The InChI code is 1S/C6H3BrN4O2/c7-4-1-8-6-5(11(12)13)2-9-10(6)3-4/h1-3H .
Physical And Chemical Properties Analysis
The physical and chemical properties of “6-Bromo-3-nitropyrazolo[1,5-a]pyrimidine” include a molecular weight of 243.02 . The compound should be stored at refrigerated temperatures .
Scientific Research Applications
Fluorescent Molecules
Pyrazolo[1,5-a]pyrimidines, including 6-Bromo-3-nitropyrazolo[1,5-a]pyrimidine, have been identified as strategic compounds for optical applications . They are crucial tools for studying the dynamics of intracellular processes, chemosensors, and the progress of organic materials . They exhibit tunable photophysical properties, which make them suitable for various optical applications .
Organic Light Emitting Diodes (OLEDs)
Pyrazolo[1,5-a]pyrimidines and their structural analogues have been found in the dyestuff industry and are also used in organic light emitting diodes (OLEDs) . Their significant photophysical properties make them suitable for use in OLEDs .
Semiconductor Materials
These compounds have also been used in semiconductor materials . Their unique properties make them suitable for use in this field .
Antitumor Scaffold
Pyrazolo[1,5-a]pyrimidine derivatives are an enormous family of N-heterocyclic compounds that possess a high impact in medicinal chemistry . They have shown potential as an antitumor scaffold , which could lead to new rational and efficient designs of drugs bearing the pyrazolo[1,5-a]pyrimidine core .
Enzymatic Inhibitory Activity
These compounds have also shown enzymatic inhibitory activity . This property could be exploited in the development of new drugs .
Chelating Agents for Ions
The presence of heteroatoms (B, N, O or S) in these compounds makes them potential chelating agents for ions . This property could be useful in various applications, including environmental remediation and medical imaging .
Green Solvents
Pyrazolo[1,5-a]pyrimidines have better solubility in green solvents . This property could be beneficial in various industrial applications, including the manufacture of pharmaceuticals and agrochemicals .
Synthetic Access Methodologies
The synthetic access methodologies of pyrazolo[1,5-a]pyrimidines allow structural diversity . This makes them a valuable tool in combinatorial library design and drug discovery .
Mechanism of Action
properties
IUPAC Name |
6-bromo-3-nitropyrazolo[1,5-a]pyrimidine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H3BrN4O2/c7-4-1-8-6-5(11(12)13)2-9-10(6)3-4/h1-3H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CVNKNIPAWYTDAX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=NC2=C(C=NN21)[N+](=O)[O-])Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H3BrN4O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10361573 |
Source
|
| Record name | 6-bromo-3-nitropyrazolo[1,5-a]pyrimidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10361573 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
243.02 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Solubility |
>36.5 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
| Record name | SID24821340 | |
| Source | Burnham Center for Chemical Genomics | |
| URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
| Description | Aqueous solubility in buffer at pH 7.4 | |
Product Name |
6-Bromo-3-nitropyrazolo[1,5-a]pyrimidine | |
CAS RN |
300361-77-7 |
Source
|
| Record name | 6-bromo-3-nitropyrazolo[1,5-a]pyrimidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10361573 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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